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Compound of Interest

Compound Name: Altrenogest

Cat. No.: B1664803

Altrenogest, a synthetic progestin, is a widely utilized tool in the swine industry for
synchronizing estrus in gilts and sows. Its application allows for more efficient breeding
management, optimized facility use, and the creation of uniform farrowing groups. This guide
provides an objective comparison of Altrenogest's performance with control treatments,
supported by experimental data, detailed methodologies, and an exploration of its mechanism
of action. While direct comparative studies between Altrenogest and other specific synthetic
progestins in swine are limited in publicly available literature, this guide summarizes the robust
data on Altrenogest's efficacy.

Data Presentation: Altrenogest Efficacy in Swine

The following tables summarize quantitative data from various studies on the efficacy of
Altrenogest for estrus synchronization and its impact on subsequent reproductive performance
in swine.

Table 1: Estrus Synchronization in Gilts Treated with Altrenogest Compared to Control
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Altrenogest Control (No
Parameter Study Reference(s)
Treatment Treatment)

Estrus Response Rate
(within 7-10 days 87% - 100% 24% (1121

post-treatment)

Mean Interval to
Estrus (days post- 5.2-6.5 Variable [11[2]

treatment)

Synchronization of S
Majority within a 2-3 o

Estrus (peak ) Randomly distributed [3]
day window

response)

Table 2: Reproductive Performance in Swine Treated with Altrenogest Compared to Control

Altrenogest Control (No
Parameter Study Reference(s)
Treatment Treatment)

86.3% - 94.3%

Farrowing Rate 74.9% - 93.2% o
(similar to treated)

Total Piglets Born per

) 12.06 - 17.3 16.6
Litter
Piglets Born Alive per

_ 15.6 14.8
Litter
Stillbirth Rate 5.9% 7.6%

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below
are summaries of experimental protocols from key studies on Altrenogest.

Study on Estrus Synchronization and Subsequent
Reproductive Performance

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://irp-cdn.multiscreensite.com/d048e3f1/files/uploaded/B-Efficacy%20of%20altrenogest%20in%20synchronizing%20estrus%20in%20two%20swine%20breeding%20.pdf
https://www.thepigsite.com/news/2014/10/comparison-of-altresyn-with-another-altrenogest-product-in-synchronising-oestrus-in-gilts-1
https://irp-cdn.multiscreensite.com/d048e3f1/files/uploaded/B-Efficacy%20of%20altrenogest%20in%20synchronizing%20estrus%20in%20two%20swine%20breeding%20.pdf
https://www.thepigsite.com/news/2014/10/comparison-of-altresyn-with-another-altrenogest-product-in-synchronising-oestrus-in-gilts-1
https://www.researchgate.net/publication/239627451_Synchronization_of_estrous_in_gilts_with_Altrenogest
https://www.benchchem.com/product/b1664803?utm_src=pdf-body
https://www.benchchem.com/product/b1664803?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

o Objective: To evaluate the efficacy of Altrenogest in synchronizing estrus and its effects on
the reproductive performance of gilts and sows in two different breeding herds.

e Animals: A total of 123 gilts and 70 sows in Herd 1, and 484 gilts in Herd 2.
e Treatment:

o Treated Group: Gilts received 15 mg of Altrenogest daily for 14 days, while sows
received the same dosage for 10 days. The Altrenogest was administered by top-
dressing on their feed.

o Control Group: Received no treatment.

» Data Collection:
o Estrus Detection: Daily observation for signs of estrus in the presence of a boar.
o Mating: Hand-mating was performed once daily during estrus.

o Reproductive Performance: Farrowing rates, litter size (total born and born alive), and the
number of stillborn pigs were recorded.

» Statistical Analysis: Data were analyzed using General Linear Models (GLM) and chi-square
analysis to compare the treated and control groups.

Study on Altrenogest Supplementation During Early
Pregnancy

» Objective: To determine the effect of Altrenogest supplementation during early pregnancy
on the reproductive performance of sows.

e Animals: 301 sows of varying parities.
e Treatment:

o ALT Group (n=138): Received a daily oral dose of 20 mg of Altrenogest from day 6 to day
12 of pregnancy.
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o CON Group (n=163): Received no supplementation.

o Data Collection:

o Reproductive Performance: Farrowing rate, total piglets born, piglets born alive, stillbirth
rate, and piglet birth weights were recorded.

o Placental Weight: Total placental weight was measured after farrowing.

 Statistical Analysis: The collected data were analyzed to identify statistically significant
differences between the ALT and CON groups.

Signaling Pathways and Experimental Workflows

To visualize the biological processes and experimental designs, the following diagrams are
provided in Graphviz DOT language.
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Caption: Mechanism of Action of Altrenogest on the HPG Axis.
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Caption: Experimental Workflow for Estrus Synchronization Study.

Conclusion

Altrenogest is a highly effective synthetic progestin for the synchronization of estrus in swine,
particularly in gilts. The administration of Altrenogest consistently results in a predictable and
synchronized onset of estrus following treatment withdrawal. This allows for streamlined
breeding procedures and improved management of farrowing groups. Furthermore, studies
have shown that Altrenogest treatment can lead to an increase in the number of piglets born
alive and a reduction in the stillbirth rate, suggesting a positive impact on subsequent
reproductive performance.

While the available data robustly supports the efficacy of Altrenogest when compared to no
treatment, there is a notable gap in the scientific literature regarding direct, head-to-head
comparisons with other synthetic progestins in swine. Future research focusing on such
comparative studies would be invaluable for providing a more complete picture of the relative
advantages and disadvantages of different progestin-based protocols for estrus
synchronization in the swine industry. The detailed experimental protocols and understanding
of the signaling pathways provided in this guide offer a solid foundation for such future
investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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